Cas no 2171956-01-5 (1-{2-aminobicyclo2.2.2octan-2-yl}cyclobutan-1-ol)

• Product Name: 1-{2-aminobicyclo2.2.2octan-2-yl}cyclobutan-1-ol
• CAS No: 2171956-01-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6330212
• PubChem ID: 165598339
• Update Time: 2025-10-13

1-{2-aminobicyclo2.2.2octan-2-yl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-aminobicyclo2.2.2octan-2-yl}cyclobutan-1-ol
• EN300-1646285
• 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclobutan-1-ol
• 2171956-01-5

• Inchi： 1S/C12H21NO/c13-12(11(14)6-1-7-11)8-9-2-4-10(12)5-3-9/h9-10,14H,1-8,13H2
• InChI Key： XBENTOQOALURMW-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CC2CCC1CC2)N

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-{2-aminobicyclo2.2.2octan-2-yl}cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2171956-01-5 and Product Name: 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclobutan-1-ol

The compound identified by the CAS number 2171956-01-5 and the product name 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The core structure of this compound consists of a cyclobutane ring substituted with a bicyclo[2.2.2]octan-2-yl moiety, which is further functionalized with an amino group at the 2-position. This unique arrangement of rings and substituents imparts distinct chemical properties that make it a promising candidate for various biological assays and pharmacological studies.

In recent years, the exploration of heterocyclic compounds has been a focal point in medicinal chemistry due to their prevalence in bioactive natural products and synthetic drugs. The bicyclo[2.2.2]octan scaffold, in particular, has been studied for its ability to mimic the conformational flexibility of certain biologically relevant molecules, thereby enhancing binding affinity and specificity to target enzymes or receptors.

The presence of the amino group in the 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclobutan-1-ol molecule introduces further modularity, allowing for derivatization through various chemical reactions such as amide bond formation, urea synthesis, or Schiff base condensation. These modifications can be tailored to optimize pharmacokinetic profiles, improve solubility, or enhance metabolic stability, making this compound a versatile building block for drug discovery programs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, including binding affinities and metabolic pathways. The three-dimensional structure of 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclobutan-1-ol, as derived from X-ray crystallography or NMR spectroscopy, has been instrumental in understanding its potential role as an intermediate in the synthesis of novel therapeutic agents.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are a class of enzymes critical to numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The bicyclic moiety in 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclobutan-1-ol is structurally reminiscent of known kinase inhibitors, suggesting that it may exhibit inhibitory activity against specific kinases upon further optimization.

Furthermore, the cyclobutane ring component has been identified as a favorable pharmacophore in several marketed drugs due to its ability to engage into favorable hydrophobic interactions within binding pockets of target proteins. This feature combined with the flexibility imparted by the bicyclo[2.2.2]octan scaffold makes 1-{2-aminobicyclo[2.2.2]octan-3-y}cyclobutanone a compelling candidate for structure-based drug design.

In vitro studies have begun to elucidate the biological activity of this compound, revealing promising results in preliminary assays targeting specific protein kinases and enzyme systems relevant to therapeutic intervention strategies for neurological disorders and metabolic diseases.

The synthesis of complex molecules like 1-{(S)-3-aminoadamantanecarboxamido}-N-methylpyrrolidine often requires multi-step organic transformations that showcase the ingenuity of synthetic chemists in navigating challenging stereocontrol issues while maintaining high yields and purity standards.

As research progresses, it is anticipated that derivatives of this compound will be explored for their potential in treating a wide range of diseases by modulating key biological pathways through precise molecular interactions.